Violaxanthin

• CAS No.: 126-29-4
• Product Name: Violaxanthin
• Molecular Formula: C40H56O4
• Molecular Weight: 600.9 g/mol
• IUPAC Name: (1R,3S,6S)-6-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4S,6R)-4-hydroxy-2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol
• Standard InChI: InChI=1S/C40H56O4/c1-29(17-13-19-31(3)21-23-39-35(5,6)25-33(41)27-37(39,9)43-39)15-11-12-16-30(2)18-14-20-32(4)22-24-40-36(7,8)26-34(42)28-38(40,10)44-40/h11-24,33-34,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t33-,34-,37+,38+,39-,40-/m0/s1
• Standard InChIKey: SZCBXWMUOPQSOX-WVJDLNGLSA-N
• Isomeric SMILES: C/C(=C\C=C\C=C(\C=C\C=C(\C=C\[C@@]12O[C@@]1(C[C@H](CC2(C)C)O)C)/C)/C)/C=C/C=C(/C=C/[C@@]34O[C@@]3(C[C@H](CC4(C)C)O)C)\C
• SMILES: CC(=CC=CC=C(C)C=CC=C(C)C=CC12C(CC(CC1(O2)C)O)(C)C)C=CC=C(C)C=CC34C(CC(CC3(O4)C)O)(C)C
• Canonical SMILES: CC(=CC=CC=C(C)C=CC=C(C)C=CC12C(CC(CC1(O2)C)O)(C)C)C=CC=C(C)C=CC34C(CC(CC3(O4)C)O)(C)C
• Description: All-trans-violaxanthin is the all-trans-stereoisomer of violaxanthin. Violaxanthin is a natural xanthophyll pigment with an orange color found in a variety of plants including pansies. It is biosynthesized from zeaxanthin by epoxidation. It has a role as a food colouring.
• Synonyms: all-trans-Violaxanthin; Zeaxanthin diepoxide; 5a,6a:5'a,6'a-Bisoxy-5,5',6,6'-tetrahydro-b,b-carotene-3b,3b'-diol
• PubChem Compound: 448438
• Last Modified: Dec 23 2021